5,7-Dimethyl-1h-pyrrolo[2,3-c]pyridine

• IUPAC Name: 5,7-dimethyl-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C9H10N2/c1-6-5-8-3-4-10-9(8)7(2)11-6/h3-5,10H,1-2H3
• InChI Key: UULOKIALAXIBND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=N1)C)NC=C2
• Molecular Formula: C9H10N2
• DSSTOX Substance ID: DTXSID10534321
• Molecular Weight: 146.19 g/mol
• CAS RN: 91873-09-5

Description

“5,7-Dimethyl-1h-pyrrolo[2,3-c]pyridine” is a nitrogen-containing heterocyclic compound. It is a part of the pyrrolopyrazine family, which includes a pyrrole ring and a pyrazine ring. This compound is sold by Sigma-Aldrich.

Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives, including “this compound”, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrrole ring and a pyrazine ring. The compound was characterized by FT-IR, 1H NMR, 13C NMR spectroscopy, MS, and X-ray diffraction.

Chemical Reactions Analysis

Pyrrolopyrazine derivatives, including “this compound”, have been synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” were analyzed using FT-IR, 1H NMR, 13C NMR spectroscopy, MS, and X-ray diffraction.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Structural Isomers : 5,7-Dimethyl-1h-pyrrolo[2,3-c]pyridine has been utilized in the synthesis of structural isomers, particularly in the reaction with N-acylhydrazines. This leads to the formation of compounds like N '-(7-amino-2,4-dimethyl-5H-pyrrolo[3,4-b]pyridin-5-ylidene)carbohydrazides, highlighting its utility in creating diverse chemical structures (Rudenko et al., 2013).

• Interaction with Activated Acetylenes : In the presence of N-heterocycles, this compound reacts with hexachloroacetone. This reaction has been shown to produce indolizines and other complex structures, demonstrating its reactivity and usefulness in synthetic chemistry (Yavari et al., 2006).

Biological and Pharmacological Applications

• Potential Anticancer Activity : There's significant interest in pyrrolyl-pyridine heterocyclic compounds, including this compound, for their wide spectrum of biological activities. Some derivatives have shown promising anticancer activity against human cervical and breast cancer cell lines (Mallisetty et al., 2023).

• Ligand-Receptor Interactions : Studies on pyrrolo and pyrido analogues, related to this compound, have contributed to understanding ligand-receptor interactions via hydrogen-bond formation. These findings have implications for the development of new pharmacological agents (Dionne et al., 1986).

Chemical Reactions and Properties

• Domino Condensation and Allylic Hydroxylation : The compound has been involved in the synthesis of fused pyrrole derivatives through processes like domino condensation and allylic hydroxylation, showcasing its versatility in complex organic syntheses (Maity & Pramanik, 2013).

• Cycloadditions to Pyrrolo[1,2-c]thiazoles : It acts as a thiocarbonyl ylide in its cycloaddition to electron-deficient alkenes, demonstrating its potential in cycloaddition reactions which are foundational in organic chemistry (Sutcliffe et al., 2000).

Safety and Hazards

The safety and hazards of “5,7-Dimethyl-1h-pyrrolo[2,3-c]pyridine” include acute toxicity (oral), eye damage, skin irritation, and specific target organ toxicity (single exposure).

Mechanism of Action

Target of Action

The primary targets of 5,7-Dimethyl-1h-pyrrolo[2,3-c]pyridine are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors . They are involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound inhibits this process, thereby preventing the activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Biochemical Pathways

The compound affects the FGFR signaling pathway. Abnormal activation of this pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers . By inhibiting FGFRs, the compound can potentially prevent cancer initiation, progression, and resistance to cancer therapy .

Pharmacokinetics

Its molecular weight is 21508 , which suggests that it may have good bioavailability

Result of Action

In vitro, the compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells . These results suggest that the compound has potent anti-cancer effects.